Cas no 1368117-34-3 (4-(pyrrolidin-3-yl)-1,3-thiazole)

4-(pyrrolidin-3-yl)-1,3-thiazole structure
1368117-34-3 structure
Product Name:4-(pyrrolidin-3-yl)-1,3-thiazole
CAS No:1368117-34-3
MF:C7H10N2S
MW:154.232699871063
MDL:MFCD22069813
CID:5521365
PubChem ID:17930481
Update Time:2024-03-01

4-(pyrrolidin-3-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 4-(PYRROLIDIN-3-YL)-1,3-THIAZOLE
    • 4-(3-Pyrrolidinyl)thiazole
    • Thiazole, 4-(3-pyrrolidinyl)-
    • 4-(pyrrolidin-3-yl)-1,3-thiazole
    • MDL: MFCD22069813
    • Inchi: 1S/C7H10N2S/c1-2-8-3-6(1)7-4-10-5-9-7/h4-6,8H,1-3H2
    • InChI Key: RWTPTYUXLDJACB-UHFFFAOYSA-N
    • SMILES: S1C=C(C2CCNC2)N=C1

Computed Properties

  • Exact Mass: 154.05646950g/mol
  • Monoisotopic Mass: 154.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Density: 1.171±0.06 g/cm3(Predicted)
  • Boiling Point: 278.2±28.0 °C(Predicted)
  • pka: 9.52±0.10(Predicted)

4-(pyrrolidin-3-yl)-1,3-thiazole Pricemore >>

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